Impurites
Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC21341683 | 7-Amino-8-oxo-3-((1Z)-prop-1-enyl)-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, (6R,7R)- | 106447-44-3 | C10H12N2O3S |
| VC21341909 | Calcipotriol, anhydrous impurity A [EP] | 126860-83-1 | C27H38O3 |
| VC21340894 | 5-Mercapto-1-methyltetrazole | 13183-79-4 | C2H4N4S |
| VC21341921 | (S)-N,N-Dimethyl-3-(naphthalen-1-yloxy)-3-(thiophen-2-yl)propan-1-amine oxalate | 132335-47-8 | C19H21NOS·C2H2O4 |
| VC21341632 | Trimipramine N-oxide | 14171-70-1 | C20H26N2O |
| VC21341626 | delta(3)-Cefotiam | 142182-63-6 | C18H23N9O4S3 |
| VC21342104 | 2,5-Dimethylene-3,6-diketopiperazine | 15996-22-2 | C6H6N2O2 |
| VC21341479 | 4-Hydroxyphenylacetamide | 17194-82-0 | C8H9NO2 |
| VC21341390 | Ethyl 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate hydrochloride | 211914-50-0 | C27H30ClN7O3 |
| VC21342203 | Cefazolin sodium | 27164-46-1 | C14H14N8NaO4S3 |
| VC21341820 | 2-Amino-2-phenylacetic acid | 2835-06-5 | C8H9NO2 |
| VC21341508 | 2'-Deamino-2'-hydroxyneamine | 31077-71-1 | C12H25N3O7 |
| VC21340787 | 2-[(p-Methyl-alpha-phenylbenzyl)oxy]ethyl(dimethyl)ammonium chloride | 4024-34-4 | C18H24ClNO |
| VC21340998 | Cyproheptadine epoxide | 54191-04-7 | C21H21NO |
| VC21342186 | 5beta-Cholanic acid | 546-18-9 | C24H40O2 |
| VC21342069 | Alverine citrate | 5560-59-8 | C26H35NO7 |
| VC21340777 | Avermectin B1A | 65195-55-3 | C48H72O14 |
| VC21341131 | Argatroban | 74863-84-6 | C23H36N6O5S |
| VC21340769 | Cefixime Ethyl Ester (Cefixime EP Impurity F) | 79368-95-9 | C18H19N5O7S2 |
| VC21341899 | Methyl benzenesulfonate | 80-18-2 | C7H8O3S |
| VC21341599 | 4-(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one | 91526-18-0 | C5H6O4 |
| VC21341559 | Benidipine hydrochloride | 91599-74-5 | C28H32ClN3O6 |
| VC21341169 | Cisatracurium besylate | 96946-42-8 | C59H77N2O15S+ |
| VC21341517 | Ammonium (Z)-2-(furan-2-yl)-2-(methoxyimino)acetate | 97148-39-5 | C7H10N2O4 |
| VC21341001 | Ceftibuten | 97519-39-6 | C15H14N4O6S2 |